Cas no 213619-99-9 (2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)-)
213619-99-9 structure
Product Name:2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)-
CAS No:213619-99-9
MF:C8H14N2O4
MW:202.207762241364
CID:242723
PubChem ID:44302837
Update Time:2025-04-19
2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)-
- 2,4-Pyrrolidinedicarboxylicacid,4-amino-1-ethyl-,(2R,4R)-(9CI)
- (2R,4R)-4-amino-1-ethylpyrrolidine-2,4-dicarboxylic acid
- BDBM50071156
- (2R,4R)-4-Amino-1-ethyl-pyrrolidine-2,4-dicarboxylic acid
- CHEMBL59830
- DTXSID80658240
- 213619-99-9
-
- Inchi: 1S/C8H14N2O4/c1-2-10-4-8(9,7(13)14)3-5(10)6(11)12/h5H,2-4,9H2,1H3,(H,11,12)(H,13,14)/t5-,8-/m1/s1
- InChI Key: IDVBYGZWDIPMSF-SVGQVSJJSA-N
- SMILES: OC([C@@]1(CN(CC)[C@@H](C(=O)O)C1)N)=O
Computed Properties
- Exact Mass: 202.09542
- Monoisotopic Mass: 202.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
- XLogP3: -5.7
Experimental Properties
- PSA: 103.86
2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
213619-99-9 (2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)-) Related Products
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